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Compound of Interest

Compound Name:
(4,4-

Dimethoxycyclohexyl)methanol

Cat. No.: B1444445 Get Quote

This document provides a comprehensive overview of the chemical compound (4,4-
Dimethoxycyclohexyl)methanol, including its IUPAC name, synonyms, and structural

information. It is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Chemical Identity and Nomenclature
The systematic and unambiguous naming of chemical compounds is critical for clear

communication in scientific research. The International Union of Pure and Applied Chemistry

(IUPAC) provides a standardized set of rules for this purpose.

IUPAC Name: (4,4-Dimethoxycyclohexyl)methanol[1]

Synonyms: While less common in formal literature, a potential synonym for this compound,

based on standard chemical naming conventions, is:

4,4-Dimethoxycyclohexanemethanol

The relationship between the common name, IUPAC name, and its likely synonym is illustrated

in the diagram below.
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Nomenclature for (4,4-Dimethoxycyclohexyl)methanol

(4,4-Dimethoxycyclohexyl)methanol

IUPAC Name:
(4,4-Dimethoxycyclohexyl)methanol

is the preferred

Synonym:
4,4-Dimethoxycyclohexanemethanol

can also be named

Click to download full resolution via product page

Nomenclature relationship for (4,4-Dimethoxycyclohexyl)methanol.

Structural and Chemical Data
A summary of key quantitative data for (4,4-Dimethoxycyclohexyl)methanol is presented in

the table below for easy reference and comparison.

Property Value

Molecular Formula C9H18O3

CAS Number 758716-89-1

Functional Groups Primary Alcohol (-CH₂OH), Ketal (-C(OCH₃)₂)

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of (4,4-
Dimethoxycyclohexyl)methanol and related compounds are essential for reproducibility.

While specific experimental details for this exact molecule are not readily available in the

provided search results, a general workflow for its synthesis can be inferred from standard

organic chemistry principles.

The logical workflow for a potential synthesis and analysis of (4,4-
Dimethoxycyclohexyl)methanol is outlined in the diagram below. This represents a typical
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pathway from starting materials to a fully characterized final product.

Synthetic and Analytical Workflow

Starting Material:
4-Oxocyclohexanecarboxylic acid derivative

Ketalization

Reduction of Carboxylic Acid/Ester

Purification
(e.g., Chromatography)

Final Product:
(4,4-Dimethoxycyclohexyl)methanol

Structural Analysis
(NMR, IR, Mass Spectrometry)
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A potential workflow for the synthesis and analysis of (4,4-Dimethoxycyclohexyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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